4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine

• IUPAC Name: (5-amino-2-ethyl-2-methyl-1,3,4-thiadiazol-3-yl)-(2,6-difluorophenyl)methanone
• InChI: InChI=1S/C12H13F2N3OS/c1-3-12(2)17(16-11(15)19-12)10(18)9-7(13)5-4-6-8(9)14/h4-6H,3H2,1-2H3,(H2,15,16)
• InChI Key: VLWDMJBWOVQZLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(N(N=C(S1)N)C(=O)C2=C(C=CC=C2F)F)C
• Molecular Formula: C12H13F2N3OS
• Molecular Weight: 285.32 g/mol

Description

4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. It is a member of the thiadiazole family of compounds that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed to exert its biological effects by modulating various cellular pathways and targets. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have demonstrated that 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine exhibits a range of biochemical and physiological effects. It has been shown to possess antioxidant properties, which can help protect cells against oxidative stress. Additionally, it has been shown to possess anti-inflammatory effects, which can help reduce inflammation in various tissues and organs.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Additionally, its unique chemical structure and biological activities make it an interesting compound for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop it into a viable therapeutic agent.

Future Directions

There are several future directions for research on 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and infections. Additionally, further studies are needed to fully understand its mechanism of action and to develop it into a viable therapeutic agent. Finally, the synthesis of new thiadiazole derivatives with improved biological activities is an area of ongoing research.

Synthesis Methods

The synthesis of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine involves the reaction of 2,6-difluorobenzoyl chloride with 2-amino-4,5-dimethylthiazole in the presence of a base such as triethylamine. The resulting product is then treated with ethyl iodide to yield the final compound.

Scientific Research Applications

The potential applications of 4-(2,6-difluorobenzoyl)-5-ethyl-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-amine in scientific research are vast. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. Studies have shown that thiadiazole derivatives possess a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.